Cas no 2167274-27-1 (1-[1-(hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]prop-2-en-1-one)

• Product Name: 1-[1-(hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]prop-2-en-1-one
• CAS No: 2167274-27-1
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6847653
• PubChem ID: 142596585
• Update Time: 2025-10-08

1-[1-(hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-2587527
• 1-[1-(hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]prop-2-en-1-one
• SCHEMBL22387890
• Z2872424561
• 2167274-27-1
• SCHEMBL22370636

• Inchi： 1S/C10H15NO2/c1-2-9(13)11-8-3-5-10(11,7-12)6-4-8/h2,8,12H,1,3-7H2
• InChI Key： PUDVZXVEGMHFGT-UHFFFAOYSA-N
• SMILES： OCC12CCC(CC1)N2C(C=C)=O

Computed Properties

• Exact Mass: 181.110278721Da
• Monoisotopic Mass: 181.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-[1-(hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]prop-2-en-1-one

Research Brief on 1-[1-(hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]prop-2-en-1-one (CAS: 2167274-27-1)

The compound 1-[1-(hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]prop-2-en-1-one (CAS: 2167274-27-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of biologically active molecules. Its 7-azabicyclo[2.2.1]heptane core is particularly noteworthy, as it mimics the structure of natural alkaloids, which are known for their pharmacological properties. Researchers have successfully utilized this scaffold to develop novel inhibitors targeting key enzymes involved in inflammatory and neurodegenerative diseases.

One of the most promising applications of 1-[1-(hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]prop-2-en-1-one is in the development of covalent inhibitors. The presence of the prop-2-en-1-one moiety allows for Michael addition reactions with nucleophilic residues in target proteins, enabling irreversible binding. This mechanism has been exploited in the design of inhibitors for kinases and other enzymes, demonstrating potent activity in preclinical models.

In a recent study published in the Journal of Medicinal Chemistry, researchers reported the synthesis and evaluation of derivatives based on this scaffold. The lead compound exhibited nanomolar affinity for a specific kinase target, with excellent selectivity over related enzymes. Molecular docking studies revealed that the bicyclic core and the hydroxymethyl group play critical roles in binding interactions, while the acrylamide moiety facilitates covalent bond formation with the target protein.

Further investigations into the pharmacokinetic properties of 1-[1-(hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]prop-2-en-1-one have shown promising results. The compound demonstrates good solubility and metabolic stability, making it a viable candidate for further development. However, challenges remain in optimizing its bioavailability and minimizing off-target effects, which are currently the focus of ongoing research.

In conclusion, 1-[1-(hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]prop-2-en-1-one represents a promising scaffold for the development of novel therapeutics. Its unique structural features and versatile reactivity make it a valuable tool in medicinal chemistry. Future studies should focus on expanding its applications and addressing the remaining challenges to fully realize its potential in drug discovery.